Cas no 952183-45-8 (5-(2-Bromophenoxy)-2-furoic acid)

• Product Name: 5-(2-Bromophenoxy)-2-furoic acid
• CAS No: 952183-45-8
• MDL: MFCD09607936
• CID: 4667043
• Update Time: 2025-06-14

5-(2-Bromophenoxy)-2-furoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Bromophenoxy)-2-furoic acid
• 5-(2-bromophenoxy)furan-2-carboxylic acid

• MDL： MFCD09607936

Experimental Properties

• Melting Point: 145-147

5-(2-Bromophenoxy)-2-furoic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 5-(2-Bromophenoxy)-2-furoic acid

Comprehensive Overview of 5-(2-Bromophenoxy)-2-furoic acid (CAS No. 952183-45-8): Properties, Applications, and Industry Insights

5-(2-Bromophenoxy)-2-furoic acid (CAS 952183-45-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated furan derivative combines a furoic acid backbone with a 2-bromophenoxy substituent, offering versatile reactivity for synthetic applications. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in developing small molecule therapeutics targeting inflammatory pathways.

The compound's molecular structure (C₁₁H₇BrO₄) features both hydrogen bond donor/acceptor sites and lipophilic character, making it valuable for structure-activity relationship studies. Recent publications highlight its utility in creating heterocyclic scaffolds, with particular interest in bioisosteric replacement strategies for improved drug properties. The bromine atom at the ortho position enables further functionalization through cross-coupling reactions, a feature frequently searched by medicinal chemists in structure-based drug design queries.

In analytical chemistry, 5-(2-Bromophenoxy)-2-furoic acid serves as a reference standard for HPLC method development, especially for separating complex aromatic acid mixtures. Its distinct UV absorption profile (λ_max ~280 nm) makes it suitable for chromatographic detection optimization studies. Laboratories frequently search for CAS 952183-45-8 when developing methods for impurity profiling in pharmaceutical intermediates.

The compound's stability under various pH conditions has prompted investigations into its potential as a corrosion inhibitor precursor. Material scientists are examining derivatives of furoic acid compounds for protective coatings, responding to growing industry demands for eco-friendly inhibitors. This application aligns with current searches for green chemistry solutions in industrial processes.

From a synthetic chemistry perspective, 5-(2-Bromophenoxy)-2-furoic acid offers multiple handles for selective modification. The carboxylic acid group allows for amide coupling or esterification, while the phenoxy-bromine moiety facilitates metal-catalyzed transformations. These features make it valuable for combinatorial chemistry approaches, a frequent topic in high-throughput screening discussions.

Quality control specifications for CAS 952183-45-8 typically require ≥95% purity by HPLC analysis, with strict limits on heavy metal content for pharmaceutical applications. Suppliers often provide detailed spectroscopic data (including ¹H NMR and LC-MS) to support compound characterization, addressing researchers' needs for structural verification in their purchasing decisions.

Recent patent literature reveals growing interest in furan-based compounds like 5-(2-Bromophenoxy)-2-furoic acid for developing biodegradable materials. The compound's potential as a monomer for functional polymers is being explored, particularly in creating pH-responsive materials for controlled release applications. This connects to trending searches about smart biomaterials in medical device development.

In the context of green synthesis trends, researchers are investigating solvent-free methods for preparing brominated aromatic acids like 952183-45-8. Microwave-assisted and flow chemistry approaches are being optimized to improve the atom economy of its production, responding to industry demands for sustainable manufacturing processes.

The safety profile of 5-(2-Bromophenoxy)-2-furoic acid requires standard laboratory precautions for organic bromides, including proper ventilation and personal protective equipment. While not classified as highly hazardous, its material safety data recommends handling in chemical fume hoods, a common search term among laboratory safety professionals.

Future research directions for CAS 952183-45-8 may explore its potential in catalysis as a ligand precursor or in coordination chemistry applications. The compound's ability to form metal complexes with transition elements remains underexplored, representing an opportunity in materials science innovation.